Cas no 15851-89-5 (2-Propenoyl chloride,3-(4-methylphenyl)-)
15851-89-5 structure
Product Name:2-Propenoyl chloride,3-(4-methylphenyl)-
CAS No:15851-89-5
MF:C10H9ClO
MW:180.630861997604
CID:98831
Update Time:2024-01-24
2-Propenoyl chloride,3-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoyl chloride,3-(4-methylphenyl)-
- 3-(4-METHYLPHENYL)-2-PROPENOYLCHLORIDE
- 3-(4-METHYLPHENYL)-2-PROPENOYLHLORIDE
- p-methylcinnamic acid chloride
- 2-Propenoyl chloride, 3-(4-methylphenyl)-
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- Inchi: 1S/C10H9ClO/c1-8-2-4-9(5-3-8)6-7-10(11)12/h2-7H,1H3
- InChI Key: ARGVABDJPRRAQI-UHFFFAOYSA-N
- SMILES: C(Cl)(=O)C=CC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 180.034
- Monoisotopic Mass: 180.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
Experimental Properties
- Density: 1.163±0.06 g/cm3(Predicted)
- Melting Point: 70 °C
- Boiling Point: 115 °C(Press: 10 Torr)
2-Propenoyl chloride,3-(4-methylphenyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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